Cas no 2229657-57-0 (3-(1-methyl-1H-indol-6-yl)prop-2-enal)

• Product Name: 3-(1-methyl-1H-indol-6-yl)prop-2-enal
• CAS No: 2229657-57-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6521562
• PubChem ID: 165617870
• Update Time: 2025-07-19

3-(1-methyl-1H-indol-6-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-6-yl)prop-2-enal
• 2229657-57-0
• EN300-1810778

• Inchi： 1S/C12H11NO/c1-13-7-6-11-5-4-10(3-2-8-14)9-12(11)13/h2-9H,1H3/b3-2+
• InChI Key： PXRJAWTZRGOIIX-NSCUHMNNSA-N
• SMILES： O=C/C=C/C1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22Ų

Additional information on 3-(1-methyl-1H-indol-6-yl)prop-2-enal

Introduction to 3-(1-methyl-1H-indol-6-yl)prop-2-enal (CAS No: 2229657-57-0)

3-(1-methyl-1H-indol-6-yl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No) 2229657-57-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated aldehyde group attached to an indole core, has garnered attention due to its structural versatility and potential biological activities. The indole moiety, a prominent scaffold in natural products and bioactive molecules, combined with the reactive aldehyde functionality, positions this compound as a valuable intermediate in drug discovery and synthetic chemistry.

The structural motif of 3-(1-methyl-1H-indol-6-yl)prop-2-enal consists of a prop-2-enal (allyl aldehyde) group linked to a 1-methylated indole ring at the 6-position. This configuration introduces both electrophilic and nucleophilic sites, making it amenable to diverse chemical transformations. The aldehyde group serves as a versatile handle for condensation reactions, forming Schiff bases, imines, and other adducts, while the indole ring can engage in hydrogen bonding, π-stacking interactions, and metal coordination, contributing to its potential as a pharmacophore.

In recent years, there has been growing interest in indole derivatives due to their wide spectrum of biological activities. Indole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and even anticancer properties. The presence of the methyl group at the 1-position of the indole ring may modulate electronic properties and influence binding affinity to biological targets. Additionally, the conjugated system of the prop-2-enal moiety enhances its reactivity and photophysical properties, making it useful in photochemical applications.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine multiple pharmacophoric elements to improve efficacy and reduce side effects. 3-(1-methyl-1H-indol-6-yl)prop-2-enal fits well within this paradigm, offering a scaffold that can be further modified to target specific disease pathways. For instance, modifications at the aldehyde group can introduce new functionalities such as thiourea or thiazolidine rings, which are known for their bioactivity in neurological disorders.

The synthesis of 3-(1-methyl-1H-indol-6-yl)prop-2-enal has been explored through various methodologies. One common approach involves the condensation of 1-methylindole with an appropriate allylic alcohol or derivative under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the indole-aldehyde linkage efficiently. Recent advances in catalytic systems have enabled milder reaction conditions and higher yields, making large-scale production more feasible.

The biological evaluation of 3-(1-methyl-1H-indol-6-yl)prop-2-enal has revealed promising preliminary results. In vitro studies have demonstrated its interaction with various enzymes and receptors relevant to metabolic diseases and cancer. Notably, its ability to inhibit certain kinases has been observed in cell-based assays, suggesting potential applications in oncology research. Furthermore, its interaction with mitochondrial respiration enzymes has been explored as a possible mechanism for its observed antioxidant effects.

The compound's photophysical properties have also been investigated due to the presence of the conjugated aldehyde system. Studies indicate that 3-(1-methyl-1H-indol-6-yl)prop-2-enal exhibits fluorescence characteristics that could be exploited in bioimaging applications. By tuning the substitution pattern on the indole ring or introducing additional chromophores, researchers aim to develop probes for real-time cellular imaging and diagnostics.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 3-(1-methyl-1H-indol-6-yl)prop-2-enal with biological targets. These studies help predict binding affinities and identify key interactions that could be optimized for drug development. Additionally, virtual screening techniques have been applied to identify analogs with enhanced potency or selectivity.

The industrial relevance of 3-(1-methyl-1H-indol-6-yl)prop-2-enal extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly interested in novel building blocks for drug discovery programs. The compound's unique structural features make it a valuable asset in libraries designed for high-throughput screening (HTS). Its synthetic accessibility also allows for rapid diversification of chemical space without excessive cost or effort.

In conclusion,3-(1-methyl-1H-indol--6--yl)prop--2--enal (CAS No: 2229657--57--0) represents a promising candidate for further exploration in pharmaceutical chemistry. Its combination of structural versatility and functional reactivity positions it as a key intermediate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications in medicine and biotechnology, underscoring its importance as a research tool and future drug candidate.